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Suc-Ala-Ala-Pro-Gly-pNA synthesis protocol
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Compound Focus: Suc-Ala-Ala-Pro-Gly-pNA
Cat. No.: S12867471

Related Peptide-pNA Substrates

Although the synthesis protocol for your target compound is not available, the table below summarizes
information on several closely related peptide-p-nitroanilide (pNA) substrates found in the literature. These

examples illustrate the common research context for such compounds.

CAS Molecular Molecular . o
Compound Name . Primary Research Application
Number Formula Weight
Suc-Ala-Ala-Pro- 70968- C27H38N609 590.625 Substrate for human pancreatic
Leu-pNA [1] 04-6 elastase 2 [1].
Suc-Ala-Glu-Pro- 128802- C32H38N6011 682.69 Chromogenic substrate for
Phe-pNA [2] 76-6 studying protease activity and
specificity [2].
N-succinyl-Ala- N/A N/A N/A Chromogenic substrate for the
Ala-Pro-Val-pNA detection of Human Neutrophil
[3] Elastase (HNE) [3].
suc-Ala-Ala-Pro- N/A N/A N/A Chromogenic substrate for the
Ala-pNA [3] detection of Human Neutrophil

Elastase (HNE) [3].
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General Workflow for Peptide-pNA Synthesis

Based on the common use of these compounds, the synthesis of a chromogenic peptide substrate like Suc-
Ala-Ala-Pro-Gly-pNA typically follows a multi-step solid-phase or solution-phase peptide synthesis

approach. The following diagram outlines the general logical workflow.
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Solid-Phase Peptide
Synthesis (SPPS)

(1. Resin Deprotectioa

2. Couple Amino Acids
(Sequence: Gly, Pro, Ala, Ala)

3. N-terminal Capping
with Succinic Anhydride

Cleave Crude Peptide
from Resin

Couple p-nitroaniline
(pNA) to C-terminus

Purification
(e.g., HPLC)

Analysis & Validation
(MS, NMR, HPLC)
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General workflow for synthesizing a peptide-pNA chromogenic substrate.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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